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Compound of Interest

Compound Name: 1-Methyl-3-pyrrolidinol

Cat. No.: B022934

An In-depth Technical Guide on the Physical Properties of N-Methyl-3-hydroxypyrrolidine

This technical guide provides a comprehensive overview of the core physical properties of N-
Methyl-3-hydroxypyrrolidine, also known as 1-Methyl-3-pyrrolidinol. The information is
intended for researchers, scientists, and professionals in drug development who utilize this
compound in their work. N-Methyl-3-hydroxypyrrolidine is a versatile heterocyclic compound
that serves as a crucial intermediate in the synthesis of various pharmaceuticals, particularly
anticholinergic agents.[1][2] Its physical characteristics are fundamental to its handling,
application in synthetic chemistry, and formulation development.

General and Physicochemical Properties

N-Methyl-3-hydroxypyrrolidine is typically a colorless to pale yellow liquid under standard
conditions.[2][3] It is recognized for its hydroxyl group, which increases its reactivity and
solubility in polar solvents.[4] The compound's structure makes it a valuable chiral building
block in organic synthesis.[4]

Table 1: General Properties of N-Methyl-3-hydroxypyrrolidine
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Property Value Source(s)
Molecular Formula CsH11NO [311415][6]
Molecular Weight 101.15 g/mol [B1I4151[61[7]
Appearance Colorless or pale yellow liquid [2][3]

Purity = 95% [718]

CAS Number 13220-33-2 314115171
InChi Key FLVFPAIGVBQGET- 3171

UHFFFAOYSA-N

SMILES CN1CCcC(0O)C1

[7]

Table 2: Thermal and Other Physical Properties
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Property Value Conditions Source(s)
Boiling Point 50-52 °C at 1 mmHg [7119]
at 2.1 kPa (approx.
75-80 °C (app [4]
15.75 mmHg)
77 °C at 16 Torr (16 mmHg) [10]
at 2.7 kPa (approx.
85°C (app [11]
20.25 mmHg)
181-182 °C (lit.) [8]
192.2 °C at 760 mmHg [12]
Density 0.921 g/mL at 25 °C [719]
0.993 g/mL at 25 °C [8]
1.0 £ 0.1 g/cm3 [10]
Refractive Index 1.464 at 20 °C (n20/D) [7109]
1.4660 at 20 °C (n20/D) [8]
1.497 [10]
Flash Point 71 °C (159.8 °F) closed cup [7]
70.6 °C [10][12]
Vapor Pressure 0.132 mmHg at 25 °C [10][12]
Soluble in water,
alcohol, ether, and
Solubility benzene. Slightly [1][9]
soluble in chloroform
and methanol.
0-8°Cis
recommended. It is
Storage also noted to be air [41191[13][14]
sensitive and
hygroscopic.
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Experimental Protocols

Detailed methodologies for determining key physical properties are crucial for reproducible
research. The following sections describe standard laboratory procedures for measuring boiling
point, density, and refractive index.

Boiling Point Determination (Micro Method)

The micro boiling point determination is a common technique for finding the boiling point of
small liquid samples.

Apparatus:

e Thiele tube

o High-temperature mineral oil

o Thermometer (-10 to 200 °C range)
e Small test tube (e.g., 75x10 mm)

o Capillary tube (sealed at one end)

» Rubber band or wire for attachment
e Bunsen burner or hot plate

Procedure:

Add a small amount (0.5-1 mL) of N-Methyl-3-hydroxypyrrolidine to the small test tube.
o Place the capillary tube into the test tube with the open end submerged in the liquid.

o Attach the test tube to the thermometer using a rubber band, ensuring the sample is level
with the thermometer bulb.

 Insert the thermometer assembly into the Thiele tube containing mineral oil, making sure the
oil level is above the side arm.
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e Gently heat the side arm of the Thiele tube.[15] Convection currents will ensure uniform
heating of the oil bath.[13]

» As the temperature rises, a slow stream of bubbles will emerge from the capillary tube.

o Continue heating until a rapid and continuous stream of bubbles is observed. This indicates
the vapor pressure of the liquid has exceeded the atmospheric pressure.

e Turn off the heat and allow the apparatus to cool slowly.

e The boiling point is the temperature at which the bubbling stops and the liquid just begins to
enter the capillary tube.[15] Record this temperature.

Density Measurement (Digital Density Meter)

This method, compliant with ASTM D4052, provides a precise and rapid determination of liquid
density.

Apparatus:

 Digital Density Meter with an oscillating U-tube

o Syringes for sample injection

o Thermostatic control for the measuring cell

o Reference standards (e.g., dry air and deionized water)
Procedure:

o Calibration: Calibrate the instrument according to the manufacturer's instructions using dry
air and a certified deionized water standard.

o Sample Preparation: Ensure the N-Methyl-3-hydroxypyrrolidine sample is free of air bubbles.

o Temperature Equilibration: Set the temperature of the measuring cell to the desired value
(e.g., 25 °C) and allow it to stabilize.
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o Sample Injection: Introduce a small volume (typically 1-2 mL) of the sample into the U-tube
using a syringe.[10] Ensure there are no bubbles in the cell, as these will affect the
measurement.[3]

o Measurement: The instrument measures the change in the oscillation frequency of the U-
tube caused by the mass of the sample.[11]

o Data Acquisition: The instrument's software calculates and displays the density of the
sample, typically in g/cms3 or kg/m 3.[7]

o Cleaning: After the measurement, flush the measuring cell with appropriate solvents (e.g.,
ethanol followed by acetone) and dry it completely before the next measurement.

Refractive Index Measurement (Abbe Refractometer)

The Abbe refractometer is a standard instrument for measuring the refractive index of liquids.
Apparatus:

Abbe refractometer

Constant temperature water bath

Light source (typically a sodium lamp, 589 nm)

Dropper or pipette

Calibration standards (e.g., distilled water, bromonaphthalene)
Procedure:

e Setup and Calibration: Turn on the light source and the water bath, circulating water through
the refractometer prisms to maintain a constant temperature (e.g., 20 °C). Calibrate the
instrument using a standard of known refractive index.

o Sample Application: Open the prism assembly. Using a clean dropper, place 2-3 drops of N-
Methyl-3-hydroxypyrrolidine onto the surface of the lower prism.
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o Measurement: Close the prisms firmly. Look through the eyepiece and turn the adjustment
knob until the field of view is divided into a light and a dark section.

» Critical Angle Adjustment: Rotate the compensator dial to eliminate any color fringes and
sharpen the dividing line between the light and dark fields.

» Reading: Adjust the main knob to center the sharp dividing line on the crosshairs in the
eyepiece.

» Data Recording: Read the refractive index value directly from the instrument's scale.

¢ Cleaning: Clean the prism surfaces thoroughly with a soft tissue and a suitable solvent (e.g.,
ethanol) after the measurement.

Visualizations

The following diagrams illustrate key relationships and workflows associated with N-Methyl-3-
hydroxypyrrolidine.

Logical Relationship of Key Physical Properties

N-Methyl-3-hydroxypyrrolidine
(CsH1NO)

LN T

Molecular Weight Appearance Boiling Point Density Refractive Index Flash Point
101.15 g/mol Colorless to Pale Yellow Liquid 50-192 °C (pressure dependent) ~0.921-0.993 g/mL @ 25°C ~1.464 @ 20°C ~71°C

Click to download full resolution via product page

Caption: Summary of N-Methyl-3-hydroxypyrrolidine's core physical properties.
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Experimental Workflow: Micro Boiling Point Determination
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Caption: Workflow for determining boiling point using the micro method.
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Role in Anticholinergic Drug Synthesis

N-Methyl-3-hydroxypyrrolidine
(Key Intermediate)
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Chemical Synthesis
(e.g., Esterification)

Anticholinergic Drug
(e.g., Glycopyrrolate-based)

Pharmacological Target

Muscarinic Acetylcholine
Receptors (M1-M4)

leading to

Therapeutic Effect
(e.g., Reduced Muscle Spasms)

Click to download full resolution via product page

Caption: Synthetic pathway from intermediate to pharmacological action.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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and industry. Email: info@benchchem.com
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